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For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical overview of the DC432 dashcam,

outlining its potential for application in sophisticated driver behavior research. The document

details the device's hardware specifications, data acquisition capabilities, and proposes a

standardized experimental protocol for its deployment in clinical and observational studies.

The DC432, a 4G AI-enabled dashcam, integrates Advanced Driver Assistance Systems

(ADAS) and Driver Monitoring Systems (DMS) to provide real-time analysis of both the external

driving environment and the driver's state.[1][2] Its dual-camera system, coupled with an AI-

powered algorithm, offers a robust platform for collecting objective data on driving performance

and impairment. This guide is intended to equip researchers with the necessary information to

leverage the DC432's capabilities for rigorous scientific investigation.

Core Hardware and Technical Specifications
The DC432 is a compact and versatile unit suitable for a wide range of vehicles.[2] Its core

components are designed to capture high-fidelity video and telematics data, which are

essential for detailed driver behavior analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12383487?utm_src=pdf-interest
https://www.benchchem.com/product/b12383487?utm_src=pdf-body
https://www.benchchem.com/product/b12383487?utm_src=pdf-body
https://www.redgps.com/en/dvr-devices/dualmi-dc432
https://www.dualmi.com/dc432-4g-ai-dashcam-263/
https://www.benchchem.com/product/b12383487?utm_src=pdf-body
https://www.benchchem.com/product/b12383487?utm_src=pdf-body
https://www.dualmi.com/dc432-4g-ai-dashcam-263/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Component Specification Relevance to Research

Operating System Linux

Provides a stable and

customizable platform for data

processing.

Processor 1.2GHz Dual-core Processor
Enables real-time AI-based

event detection and analysis.

Memory 2Gb 16-bit DDR3 RAM

Supports smooth operation of

concurrent processes (video

recording, AI analysis, data

transmission).

Storage Micro SD Card (up to 256GB)

Allows for extensive local

storage of high-resolution

video and data logs.

G-sensor 3-axis Accelerometer

Crucial for detecting and

logging events such as harsh

braking, rapid acceleration,

and sharp turns.

GNSS
GPS+Beidou (external

antenna)

Provides accurate location and

speed data, enabling

contextual analysis of driving

events.[1]

Network 4G LTE, WCDMA, GSM

Facilitates real-time data

transmission and remote

monitoring of study

participants.[1]

Video Encoding H.265/H.264

Efficient video compression for

high-quality recording and

manageable file sizes.[1]

Camera and Sensor Specifications
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The dual-camera system is the primary data acquisition tool of the DC432, offering

simultaneous monitoring of the road ahead and the driver.

Camera System Specification Data Output for Research

ADAS Camera

2 MP CMOS Sensor,

1920x1080 resolution @

30fps, FOV: D:125° H:105°

V:58°

High-resolution video of the

forward-facing scene. Detects

lane departures, forward

collisions, and pedestrian

presence.[1][2]

DMS Camera

2 MP CMOS Sensor,

1920x1080 resolution @

30fps, FOV: D:120° H:100°

V:45°, IR-940 Infrared Night

Vision

High-resolution video of the

driver. Detects fatigue

(yawning, eye closure),

distraction (looking away),

phone use, smoking, and

seatbelt status, even in low-

light conditions or with

sunglasses.[1][2]

AI-Driven Event Detection for Quantitative Analysis
The DC432's onboard AI algorithm can identify and flag a range of unsafe driving behaviors.

These events can be logged and transmitted for later analysis, providing objective, quantitative

data points for research.

ADAS Detected Events DMS Detected Events

Forward Collision Warning Fatigue Driving Alarm (yawning, eye closure)

Pedestrian Warning Distracted Driving Alarm (looking away)

Lane Departure Warning Phone Call Alarm

Virtual Bumper (tailgating) Smoking Alarm

Starting Warning Seatbelt Detection
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Proposed Experimental Protocol for Driver Behavior
Research
This section outlines a standardized methodology for utilizing the DC432 in a research setting.

Participant Recruitment and Onboarding
Informed Consent: Participants will be fully informed about the data being collected and how

it will be used. Signed informed consent is mandatory.

Vehicle Installation: The DC432 unit will be professionally installed in the participant's

vehicle. The installation process includes the calibration of the ADAS and DMS cameras to

ensure accurate data collection.[1]

Baseline Data Collection: A baseline driving period (e.g., one week) will be established to

understand the participant's normal driving habits before any intervention (e.g., medication

administration).

Data Collection and Monitoring
Data Logging: The DC432 will be configured to log all video, GPS, G-sensor data, and AI-

detected events to the onboard Micro SD card.

Real-time Data Transmission: For studies requiring immediate intervention or monitoring, the

4G connectivity can be utilized to transmit critical event data to a central server in real-time.

Data Extraction: At the end of the study period, the Micro SD card will be retrieved, or the

data will be downloaded remotely for analysis.

Data Analysis
Event Frequency Analysis: The primary analysis will involve quantifying the frequency of

ADAS and DMS-detected events over the study period.

Contextual Analysis: GPS and video data will be used to understand the context of detected

events (e.g., time of day, road type, weather conditions).
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Comparative Analysis: Data from different study cohorts (e.g., placebo vs. active drug) or

different time points (e.g., pre- vs. post-intervention) will be compared to assess changes in

driver behavior.

Hypothetical Quantitative Data Summary
The following table presents a hypothetical summary of data that could be collected from a two-

week study with two participant groups.

Driver Behavior

Metric (Events per

100 miles)

Group A (Placebo)
Group B (Test

Compound)
P-value

ADAS Events

Forward Collision

Warnings
2.1 3.5 <0.05

Lane Departure

Warnings
4.3 7.8 <0.01

Harsh Braking Events 5.6 8.2 <0.05

DMS Events

Fatigue Detections

(Yawning/Eye

Closure)

1.5 6.2 <0.001

Distraction Detections

(Head Turn > 3s)
3.8 9.1 <0.01

Phone Use Detections 0.8 1.5 >0.05

Visualized Workflows and Logical Relationships
The following diagrams illustrate the experimental workflow and the logical relationship of the

DC432's systems.
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Phase 1: Setup

Phase 2: Data Acquisition Phase 3: Data Analysis

Participant Recruitment Informed Consent DC432 Installation & Calibration Participant Driving

Onboard Data Logging (Video, GPS, Events)

Real-time Event Transmission (4G)

Data Extraction Statistical Analysis & ReportingEvent Quantification Contextual Analysis

Data Inputs

Onboard AI Processing

Data Outputs / Alerts

ADAS Camera Feed

DC432 AI Core

DMS Camera Feed GPS/GNSS Data G-sensor Data

ADAS Alerts
(e.g., FCW, LDW)

DMS Alerts
(e.g., Fatigue, Distraction) Event Data Log Video Recording
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. DC432 – 4G AI Dashcam – Dualmi [dualmi.com]

To cite this document: BenchChem. [The DC432 Dashcam: A Technical Guide for Advanced
Driver Behavior Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12383487#dc432-dashcam-for-driver-behavior-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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